Cas no 1391436-28-4 ((S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride)

• Product Name: (S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride
• CAS No: 1391436-28-4
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• MDL: MFCD16295160
• CID: 4593359
• PubChem ID: 53484820
• Update Time: 2025-06-12

(S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride
• 3-((1s)aminocyclopropylmethyl)benzenecarbonitrile hydrochloride
• AX8255660
• (S)-3-(Amino(cyclopropyl)methyl)benzonitrile HCl
• Benzonitrile, 3-[(S)-aminocyclopropylmethyl]-, hydrochloride (1:1)
• 3-[(S)-Amino(cyclopropyl)methyl]benzonitrile--hydrogen chloride (1/1)
• 3-[(S)-amino(cyclopropyl)methyl]benzonitrile;hydrochloride
• AKOS015923233
• 1212897-83-0
• MFCD16295160
• Y10657
• (S)-3-(Amino(cyclopropyl)methyl)benzonitrilehydrochloride
• AS-72009
• 3-[(S)-AMINO(CYCLOPROPYL)METHYL]BENZONITRILE HYDROCHLORIDE
• 3-((1S)-Aminocyclopropylmethyl)benzenecarbonitrile HCl
• DTXSID90704242
• CS-0357484
• 1391436-28-4

• MDL： MFCD16295160
• Inchi： 1S/C11H12N2.ClH/c12-7-8-2-1-3-10(6-8)11(13)9-4-5-9;/h1-3,6,9,11H,4-5,13H2;1H/t11-;/m0./s1
• InChI Key： CXDUXOXXFNXOSK-MERQFXBCSA-N
• SMILES： Cl.N[C@H](C1C=CC=C(C#N)C=1)C1CC1

Computed Properties

• Exact Mass: 208.0767261g/mol
• Monoisotopic Mass: 208.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride

Comprehensive Overview of (S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride (CAS No. 1391436-28-4)

(S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride (CAS No. 1391436-28-4) is a chiral organic compound with significant potential in pharmaceutical research and development. This compound features a cyclopropyl group attached to a benzonitrile backbone, which is further functionalized with an amino group in the (S)-configuration. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in drug synthesis. Researchers are increasingly interested in this compound due to its unique structural properties and potential applications in targeting central nervous system (CNS) disorders and enzyme inhibition.

The growing demand for chiral building blocks in drug discovery has placed compounds like (S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride in the spotlight. Its stereospecificity is critical for interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are often explored in treatments for neurodegenerative diseases and cancer. Recent studies highlight its role in optimizing drug bioavailability and reducing off-target effects, aligning with the industry's focus on precision medicine.

From a synthetic chemistry perspective, the cyclopropyl moiety in this compound introduces ring strain, which can influence conformational preferences and binding affinity. This characteristic is leveraged in designing small-molecule inhibitors and allosteric modulators. The benzonitrile group, meanwhile, contributes to π-stacking interactions, a feature often exploited in fragment-based drug design (FBDD). Such attributes make CAS No. 1391436-28-4 a versatile scaffold for medicinal chemistry applications.

In the context of green chemistry, the synthesis of (S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride has been optimized to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward sustainable pharmaceutical manufacturing. Researchers are also exploring continuous flow chemistry techniques to improve yield and scalability, addressing challenges in process chemistry.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) to ensure purity and confirm stereochemistry. These techniques are essential for meeting regulatory standards in preclinical development. Additionally, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are employed to predict its interactions with biological targets.

The pharmaceutical industry's shift toward targeted therapies has increased interest in compounds like (S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride. Its potential applications in neuroprotection and anti-inflammatory pathways are under active investigation. For instance, its ability to modulate NMDA receptors or monoamine oxidases (MAOs) could pave the way for novel treatments for depression or Parkinson's disease.

In summary, (S)-3-(Amino(cyclopropyl)methyl)benzonitrile hydrochloride (CAS No. 1391436-28-4) represents a promising candidate for advancing drug discovery and therapeutic innovation. Its structural complexity, combined with its relevance to cutting-edge research, ensures its continued importance in the evolving landscape of pharmaceutical sciences.